Cas no 353509-27-0 ([5-(3,5-Dichlorophenyl)furan-2-yl]methanol)

[5-(3,5-Dichlorophenyl)furan-2-yl]methanol is a furan-based intermediate with a hydroxymethyl functional group, widely utilized in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile building block for constructing complex heterocyclic compounds, owing to the reactive hydroxyl group and the electron-rich furan ring. The presence of dichlorophenyl substituents enhances its utility in cross-coupling reactions and as a precursor for agrochemicals or bioactive molecules. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its structural features make it valuable for developing novel materials or active pharmaceutical ingredients (APIs) with tailored properties.
[5-(3,5-Dichlorophenyl)furan-2-yl]methanol structure
353509-27-0 structure
Product Name:[5-(3,5-Dichlorophenyl)furan-2-yl]methanol
CAS No:353509-27-0
MF:C11H8Cl2O2
MW:243.08602142334
CID:6786638
PubChem ID:834823
Update Time:2025-06-15

[5-(3,5-Dichlorophenyl)furan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • (5-(3,5-dichlorophenyl)furan-2-yl)methanol
    • SR-01000242520-1
    • AKOS000107787
    • Cambridge id 6751691
    • VS-01888
    • 353509-27-0
    • [5-(3,5-dichlorophenyl)furan-2-yl]methanol
    • AN-648/14239011
    • SR-01000242520
    • STK803222
    • BBL008361
    • [5-(3,5-Dichloro-phenyl)-furan-2-yl]-methanol
    • 5-(3,5-Dichlorophenyl)-2-furanmethanol
    • DTXSID001285027
    • CS-0320239
    • AB00118210-01
    • [5-(3,5-dichlorophenyl)-2-furyl]methanol
    • CCG-320707
    • [5-(3,5-Dichlorophenyl)furan-2-yl]methanol
    • Inchi: 1S/C11H8Cl2O2/c12-8-3-7(4-9(13)5-8)11-2-1-10(6-14)15-11/h1-5,14H,6H2
    • InChI Key: JEHATNRRILNGKC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1=CC=C(CO)O1)Cl

Computed Properties

  • Exact Mass: 241.9901349g/mol
  • Monoisotopic Mass: 241.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 33.4Ų

[5-(3,5-Dichlorophenyl)furan-2-yl]methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on [5-(3,5-Dichlorophenyl)furan-2-yl]methanol

Introduction to [5-(3,5-Dichlorophenyl)furan-2-yl]methanol (CAS No. 353509-27-0)

[5-(3,5-Dichlorophenyl)furan-2-yl]methanol (CAS No. 353509-27-0) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in various pharmaceutical and chemical processes.

The chemical structure of [5-(3,5-Dichlorophenyl)furan-2-yl]methanol consists of a furan ring substituted with a 3,5-dichlorophenyl group and a methanol functional group. The presence of these specific substituents imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The furan ring, known for its aromaticity and reactivity, provides a stable platform for further chemical modifications, while the dichlorophenyl group introduces halogen functionalities that can be utilized in various synthetic transformations.

Recent studies have highlighted the potential of [5-(3,5-Dichlorophenyl)furan-2-yl]methanol in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has explored its use as a scaffold for designing compounds with anti-inflammatory and analgesic properties. The compound's ability to modulate specific biological pathways makes it a promising candidate for further investigation in drug discovery programs.

In addition to its pharmaceutical applications, [5-(3,5-Dichlorophenyl)furan-2-yl]methanol has also been studied for its role in materials science. Its unique combination of functional groups allows it to be used as a building block in the synthesis of polymers and other advanced materials. Researchers at the University of California have demonstrated that this compound can be incorporated into polymer chains to enhance their thermal stability and mechanical strength, opening up new possibilities in the field of materials engineering.

The synthesis of [5-(3,5-Dichlorophenyl)furan-2-yl]methanol typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include the coupling of 3,5-dichlorobenzaldehyde with furfuryl alcohol followed by reduction steps to introduce the methanol functionality. Advances in catalytic methods have simplified these processes, making the compound more accessible for large-scale production.

Safety and handling considerations are crucial when working with [5-(3,5-Dichlorophenyl)furan-2-yl]methanol. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, [5-(3,5-Dichlorophenyl)furan-2-yl]methanol (CAS No. 353509-27-0) is a versatile compound with a wide range of applications in both pharmaceutical and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.

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